2-Amino-6-diethylamino-9H-purine
Description
2-Amino-6-diethylamino-9H-purine is a synthetic purine derivative characterized by a diethylamino group at the 6-position and an amino group at the 2-position of the purine core. Purines are heterocyclic aromatic compounds with significant biological relevance, serving as precursors for nucleotides (e.g., adenine, guanine) and pharmaceuticals.
Properties
Molecular Formula |
C9H14N6 |
|---|---|
Molecular Weight |
206.25 g/mol |
IUPAC Name |
6-N,6-N-diethyl-7H-purine-2,6-diamine |
InChI |
InChI=1S/C9H14N6/c1-3-15(4-2)8-6-7(12-5-11-6)13-9(10)14-8/h5H,3-4H2,1-2H3,(H3,10,11,12,13,14) |
InChI Key |
BXADQNJHIVVTSL-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)C1=NC(=NC2=C1NC=N2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron-Donating vs. Electron-Withdrawing Groups: Diethylamino (electron-donating) may enhance solubility compared to aryl groups (electron-withdrawing), which are often used to stabilize nucleoside analogs .
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